Cas no 1696342-37-6 (6-methyl-3,7,8,10-tetraazatricyclo7.4.0.0,2,7trideca-1,8-diene)

• Product Name: 6-methyl-3,7,8,10-tetraazatricyclo7.4.0.0,2,7trideca-1,8-diene
• CAS No: 1696342-37-6
• MF: C₁₀H₁₆N₄
• MW: 192.260841369629
• CID: 5824834
• PubChem ID: 136841560
• Update Time: 2025-07-16

6-methyl-3,7,8,10-tetraazatricyclo7.4.0.0,2,7trideca-1,8-diene Chemical and Physical Properties

Names and Identifiers

• Pyrido[2',3':3,4]pyrazolo[1,5-a]pyrimidine, 1,2,3,4,6,8,9,10-octahydro-4-methyl-
• 6-methyl-3,7,8,10-tetraazatricyclo7.4.0.0,2,7trideca-1,8-diene
• EN300-1119432
• 6-Methyl-3,7,8,10-tetraazatricyclo[7.4.0.0,2,7]trideca-1,8-diene
• 1696342-37-6

• Inchi： 1S/C10H16N4/c1-7-4-6-12-10-8-3-2-5-11-9(8)13-14(7)10/h7,12H,2-6H2,1H3,(H,11,13)
• InChI Key： JMTBUPDJYNURIV-UHFFFAOYSA-N
• SMILES： C12=C3CCCN=C3NN1C(C)CCN2

Computed Properties

• Exact Mass: 192.137496527g/mol
• Monoisotopic Mass: 192.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.9Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 326.2±45.0 °C(Predicted)
• pka: 13.61±0.40(Predicted)

Additional information on 6-methyl-3,7,8,10-tetraazatricyclo7.4.0.0,2,7trideca-1,8-diene

Comprehensive Overview of 6-methyl-3,7,8,10-tetraazatricyclo[7.4.0.0²,⁷]trideca-1,8-diene (CAS No. 1696342-37-6)

The compound 6-methyl-3,7,8,10-tetraazatricyclo[7.4.0.0²,⁷]trideca-1,8-diene (CAS No. 1696342-37-6) is a heterocyclic organic molecule with a unique tricyclic structure, featuring nitrogen atoms at multiple positions. This nitrogen-rich scaffold has garnered significant attention in medicinal chemistry and materials science due to its potential applications in drug discovery and advanced material design. Researchers are particularly interested in its molecular stability and bioactive properties, which make it a promising candidate for further exploration.

In recent years, the demand for novel heterocyclic compounds like 6-methyl-3,7,8,10-tetraazatricyclo[7.4.0.0²,⁷]trideca-1,8-diene has surged, driven by advancements in high-throughput screening and computational chemistry. The compound's structural complexity and electronic properties align with current trends in small-molecule therapeutics and catalysis. Its CAS No. 1696342-37-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the key features of this compound is its tricyclic framework, which provides rigidity and enhances binding affinity in biological systems. This characteristic has led to investigations into its potential as a kinase inhibitor or GPCR modulator, topics highly searched in pharmaceutical forums. Additionally, its methyl substitution at the 6-position offers opportunities for structure-activity relationship (SAR) studies, a hot topic in drug optimization.

From a synthetic perspective, 6-methyl-3,7,8,10-tetraazatricyclo[7.4.0.0²,⁷]trideca-1,8-diene poses intriguing challenges for organic synthesis enthusiasts. The compound's multi-nitrogen system requires precise ring-closing strategies, a subject often queried in chemistry Q&A platforms. Recent publications highlight innovative routes using transition-metal catalysis and photochemical methods, aligning with the growing interest in green chemistry and atom economy.

Beyond pharmaceutical applications, this compound's conjugated π-system and electron-deficient nature make it a candidate for organic electronics. Researchers exploring OLED materials or molecular sensors frequently investigate similar azaarene derivatives. The thermal stability of such structures is another trending search term, particularly in materials science communities.

Analytical characterization of CAS No. 1696342-37-6 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography - all frequently searched analytical methods. The compound's spectral fingerprints serve as valuable references for researchers working with polyaza compounds, a niche but growing field in chemical identification.

As the scientific community continues to explore nitrogen-containing heterocycles, 6-methyl-3,7,8,10-tetraazatricyclo[7.4.0.0²,⁷]trideca-1,8-diene stands out for its structural novelty and versatile applications. Its appearance in recent patent literature suggests potential commercial interest, particularly in areas related to biodegradable materials and targeted drug delivery - two trending topics in sustainable chemistry discussions.